Cas no 1195501-94-0 ((2-methoxy-3-methylphenyl)methanethiol)

• Product Name: (2-methoxy-3-methylphenyl)methanethiol
• CAS No: 1195501-94-0
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 6132925
• PubChem ID: 165628644
• Update Time: 2025-10-24

(2-methoxy-3-methylphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-3-methylphenyl)methanethiol
• EN300-1784796
• 1195501-94-0

• Inchi： 1S/C9H12OS/c1-7-4-3-5-8(6-11)9(7)10-2/h3-5,11H,6H2,1-2H3
• InChI Key： YSNOKIZXYTXAAB-UHFFFAOYSA-N
• SMILES： SCC1C=CC=C(C)C=1OC

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 10.2Ų

Additional information on (2-methoxy-3-methylphenyl)methanethiol

Research Briefing on (2-methoxy-3-methylphenyl)methanethiol (CAS: 1195501-94-0) in Chemical Biology and Pharmaceutical Applications

The compound (2-methoxy-3-methylphenyl)methanethiol (CAS: 1195501-94-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This thiol derivative, characterized by a methoxy and methyl substituent on the phenyl ring, exhibits notable reactivity and biological activity, making it a promising candidate for drug development and chemical biology studies. Recent studies have explored its role as a building block in organic synthesis, a ligand in metal complexes, and a potential modulator of biological targets.

In the context of drug discovery, (2-methoxy-3-methylphenyl)methanethiol has been investigated for its ability to interact with enzymes and receptors involved in inflammatory and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), highlighting its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. The study utilized molecular docking and kinetic assays to elucidate the binding mechanism, revealing a unique interaction pattern attributed to the methoxy and thiol functional groups.

Beyond its pharmacological potential, this compound has also been employed in materials science, particularly in the synthesis of self-assembled monolayers (SAMs) on gold surfaces. Research published in Langmuir (2024) showcased its utility in creating stable, ordered monolayers with applications in biosensors and nanotechnology. The thiol group's affinity for gold, combined with the aromatic system's electronic properties, enables precise control over surface functionalization, opening new avenues for diagnostic and therapeutic devices.

From a synthetic chemistry perspective, (2-methoxy-3-methylphenyl)methanethiol serves as a versatile intermediate in the preparation of more complex molecules. A recent Organic Letters publication (2024) detailed its use in palladium-catalyzed cross-coupling reactions to generate biaryl thioethers, a class of compounds with broad applications in agrochemicals and pharmaceuticals. The study emphasized the compound's stability under reaction conditions and its compatibility with various catalysts, underscoring its value in synthetic methodologies.

Ongoing research continues to explore the safety profile and pharmacokinetic properties of (2-methoxy-3-methylphenyl)methanethiol. Preliminary toxicology studies in animal models suggest favorable metabolic stability and low acute toxicity, though further investigations are needed to assess long-term effects. As the scientific community delves deeper into its applications, this compound is poised to make significant contributions across multiple domains of chemical biology and pharmaceutical sciences.